Cas no 1261676-74-7 (1-(Difluoromethyl)naphthalene-5-carboxaldehyde)

• Product Name: 1-(Difluoromethyl)naphthalene-5-carboxaldehyde
• CAS No: 1261676-74-7
• MF: C₁₂H₈F₂O
• MW: 206.188130378723
• CID: 4797772
• PubChem ID: 18462388
• Update Time: 2025-07-16

1-(Difluoromethyl)naphthalene-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)naphthalene-1-carbaldehyde
• 1-(Difluoromethyl)naphthalene-5-carboxaldehyde

• Inchi： 1S/C12H8F2O/c13-12(14)11-6-2-4-9-8(7-15)3-1-5-10(9)11/h1-7,12H
• InChI Key： VRYBMSMHPCSKLR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C(C=O)=CC=CC2=1)F

Computed Properties

• Exact Mass: 206.05432120g/mol
• Monoisotopic Mass: 206.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(Difluoromethyl)naphthalene-5-carboxaldehyde

Recent Advances in the Application of 1-(Difluoromethyl)naphthalene-5-carboxaldehyde (CAS: 1261676-74-7) in Chemical Biology and Pharmaceutical Research

1-(Difluoromethyl)naphthalene-5-carboxaldehyde (CAS: 1261676-74-7) is an emerging fluorinated aromatic aldehyde that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. The incorporation of difluoromethyl groups into aromatic systems has been shown to enhance metabolic stability, lipophilicity, and bioavailability, making this compound a valuable building block in drug discovery and development. Recent studies have explored its applications as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(Difluoromethyl)naphthalene-5-carboxaldehyde as a key precursor in the synthesis of novel kinase inhibitors. The researchers utilized its aldehyde functionality for condensation reactions with various hydrazine derivatives, yielding a series of Schiff base compounds with potent inhibitory activity against tyrosine kinases. The presence of the difluoromethyl group was found to significantly improve the compounds' cellular permeability and target engagement, as evidenced by in vitro and in vivo assays.

In the field of chemical biology, this compound has been employed as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. A recent ACS Chemical Biology publication (2024) reported the development of a ROS-sensitive fluorescent sensor based on 1-(Difluoromethyl)naphthalene-5-carboxaldehyde. The sensor demonstrated high selectivity for hydroxyl radicals and exhibited a strong fluorescence turn-on response upon oxidation, enabling real-time monitoring of oxidative stress in live cells.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the efficient preparation of 1-(Difluoromethyl)naphthalene-5-carboxaldehyde. A 2023 Organic Letters paper described a novel palladium-catalyzed difluoromethylation protocol that allows for the direct introduction of the difluoromethyl group onto the naphthalene ring system. This advancement has significantly improved the accessibility of this valuable building block for medicinal chemistry applications.

The compound's potential in pharmaceutical formulation has also been investigated. Recent pharmacokinetic studies have shown that derivatives of 1-(Difluoromethyl)naphthalene-5-carboxaldehyde exhibit favorable ADME (absorption, distribution, metabolism, and excretion) profiles, with enhanced metabolic stability compared to their non-fluorinated counterparts. This property makes them particularly attractive for the development of orally bioavailable drugs.

Looking forward, researchers anticipate expanding applications of 1-(Difluoromethyl)naphthalene-5-carboxaldehyde in targeted drug delivery systems and as a scaffold for the development of novel antimicrobial agents. Its unique combination of aromaticity and fluorine substitution patterns offers exciting opportunities for the design of next-generation therapeutics with improved efficacy and safety profiles.